Cas no 1804494-29-8 (Ethyl 5-fluoro-4-methoxypicolinate)

• Product Name: Ethyl 5-fluoro-4-methoxypicolinate
• CAS No: 1804494-29-8
• MF: C₉H₁₀FNO₃
• MW: 199.179006099701
• CID: 4906294
• Update Time: 2025-11-06

Ethyl 5-fluoro-4-methoxypicolinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-fluoro-4-methoxypicolinate

• Inchi： 1S/C9H10FNO3/c1-3-14-9(12)7-4-8(13-2)6(10)5-11-7/h4-5H,3H2,1-2H3
• InChI Key： NAANLZPJYJQOHP-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C(=O)OCC)C=C1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• XLogP3: 1.5
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 5-fluoro-4-methoxypicolinate

Comprehensive Guide to Ethyl 5-fluoro-4-methoxypicolinate (CAS No. 1804494-29-8): Properties, Applications, and Industry Insights

Ethyl 5-fluoro-4-methoxypicolinate (CAS No. 1804494-29-8) is a fluorinated picolinate derivative gaining significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic building blocks, which are pivotal in modern drug discovery and material science. With its unique molecular structure featuring a fluorine atom and methoxy group at strategic positions, it serves as a versatile intermediate for synthesizing bioactive molecules targeting various diseases, including oncology and CNS disorders.

The growing demand for fluorinated compounds in medicinal chemistry has propelled interest in Ethyl 5-fluoro-4-methoxypicolinate. Researchers highlight its role in enhancing drug bioavailability and metabolic stability, addressing key challenges in small-molecule therapeutics. Recent studies (2023-2024) emphasize its potential in designing kinase inhibitors and GPCR modulators, aligning with industry trends toward personalized medicine. The compound's logP value (~1.8) and hydrogen bond acceptors (4) make it particularly valuable for optimizing blood-brain barrier penetration.

From a synthetic chemistry perspective, CAS 1804494-29-8 demonstrates remarkable reactivity in cross-coupling reactions, especially Suzuki-Miyaura and Buchwald-Hartwig transformations. Its ester functionality allows straightforward derivatization to amides or acids, while the 4-methoxy group enables selective functionalization at other ring positions. These features have made it a favorite among medicinal chemists working on fragment-based drug design (FBDD), as evidenced by its inclusion in several patent applications for neurodegenerative disease treatments.

Environmental and regulatory aspects of 5-fluoro-4-methoxypicolinate derivatives are increasingly scrutinized. The compound's biodegradation profile and ecotoxicity data show favorable characteristics compared to persistent fluorinated pollutants, meeting green chemistry principles for sustainable pharmaceutical manufacturing. Analytical methods like HPLC-MS (method development details available upon request) ensure precise quality control during production, addressing industry concerns about process-related impurities in API synthesis.

Market analysts project steady growth for fluoropyridine intermediates like Ethyl 5-fluoro-4-methoxypicolinate, driven by expanding orphan drug development and targeted cancer therapies. Custom synthesis providers now offer scalable routes (>100kg batches) with >99.5% purity, responding to developer needs for GMP-compliant intermediates. The compound's compatibility with continuous flow chemistry setups further enhances its appeal for industrial applications, reducing production costs while maintaining excellent regioselectivity.

For researchers exploring structure-activity relationships (SAR), this picolinate derivative provides valuable insights into fluorine effects on aromatic systems. Computational chemistry studies reveal how its electron-withdrawing properties influence binding affinities to biological targets. Recent publications demonstrate its utility in developing PET radiotracers, leveraging the fluorine-18 isotope for neuroimaging applications—a hot topic in diagnostic pharmaceutical development.

Storage and handling recommendations for CAS 1804494-29-8 follow standard protocols for air-sensitive compounds: inert atmosphere, -20°C protection from moisture. Safety data sheets confirm its classification as non-mutagenic in standard Ames tests, though proper PPE remains essential during laboratory use. These characteristics position it favorably against alternative intermediates requiring specialized containment.

Emerging applications in crop protection chemicals showcase the compound's versatility beyond pharmaceuticals. Its pyridine core serves as an excellent scaffold for designing novel fungicides with improved environmental profiles. Patent activity in this sector (2022-2023) highlights derivatives showing efficacy against resistant fungal strains while maintaining favorable soil half-life characteristics.